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Compound of Interest

Compound Name: Fenclorac

Cat. No.: B1672496 Get Quote

The proper disposal of Fenclorac, a halogenated organic compound, is critical to ensure

laboratory safety, environmental protection, and regulatory compliance. As a chlorinated acetic

acid derivative, Fenclorac is classified as a hazardous waste and requires specific handling

and disposal procedures. This guide provides essential safety and logistical information for

researchers, scientists, and drug development professionals.

I. Immediate Safety and Handling Precautions
Before handling Fenclorac for disposal, it is imperative to consult the substance's Safety Data

Sheet (SDS) for specific hazard information and handling instructions. In the absence of a

specific SDS for Fenclorac, general precautions for halogenated organic compounds should

be strictly followed.

Personal Protective Equipment (PPE):

Always wear appropriate personal protective equipment when handling Fenclorac. This

includes:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or chemical-resistant apron.
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Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust or vapors.

II. Step-by-Step Disposal Protocol
The disposal of Fenclorac must adhere to local, state, and federal hazardous waste

regulations. The following is a general protocol for the disposal of halogenated organic

compounds like Fenclorac.

Waste Segregation:

Do not mix Fenclorac waste with non-hazardous waste or other incompatible chemical

waste streams.

Collect Fenclorac waste in a dedicated, properly labeled hazardous waste container.

Halogenated organic waste should be kept separate from non-halogenated organic waste.

[1][2]

Container Selection and Labeling:

Use a container that is compatible with Fenclorac. A high-density polyethylene (HDPE) or

glass container with a secure, tight-fitting lid is recommended.

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name ("Fenclorac") and its CAS number (36616-52-1). The label should also indicate the

hazards associated with the chemical (e.g., "Toxic," "Harmful to Aquatic Life").

Accumulation and Storage:

Store the waste container in a designated satellite accumulation area within the laboratory.

The storage area should be a cool, dry, and well-ventilated location, away from

incompatible materials.

Keep the waste container closed at all times, except when adding waste.

Disposal Request and Pickup:
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Once the waste container is full or ready for disposal, contact your institution's

Environmental Health and Safety (EHS) department to arrange for pickup.

Do not attempt to dispose of Fenclorac down the drain or in regular trash, as it is harmful

to aquatic life and is not permissible by regulations.

III. Quantitative Data Summary
The following table summarizes key identification and hazard data for Fenclorac.

Property Value

Chemical Name Fenclorac

CAS Number 36616-52-1[3][4][5][6]

Molecular Formula C₁₄H₁₆Cl₂O₂[3][6]

Hazard Classification
Halogenated Organic Compound, Hazardous

Waste

IV. Experimental Protocols Cited
This document provides procedural guidance for disposal and does not cite specific

experimental protocols for research involving Fenclorac. All laboratory work should be

conducted in accordance with your institution's approved research protocols and safety

guidelines.

V. Fenclorac Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Fenclorac.
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Caption: Logical workflow for the proper disposal of Fenclorac.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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